4-fluoro-3-formyl-N-methylbenzamide
Overview
Description
4-Fluoro-3-formyl-N-methylbenzamide (4F3FNMBA) is an organic compound that belongs to the class of benzamides. It is a white, crystalline solid that is soluble in water, alcohol, and other organic solvents. The compound has been widely studied for its unique properties, which have led to its use in a variety of scientific research applications.
Scientific Research Applications
4-fluoro-3-formyl-N-methylbenzamide has a wide range of scientific research applications. It has been used as a fluorescent probe for the detection of metal ions, as a reactant in the synthesis of other organic compounds, and as an inhibitor of enzymes such as phosphatidylinositol-3-kinase (PI3K). It has also been used in the study of the structure and function of proteins, as well as in the study of the structure and function of cell membranes.
Mechanism of Action
4-fluoro-3-formyl-N-methylbenzamide has been shown to interact with proteins and cell membranes in a variety of ways. The compound has been shown to bind to proteins, altering their structure and function, as well as to interact with cell membranes, altering their permeability and other properties. In addition, 4-fluoro-3-formyl-N-methylbenzamide has been shown to interact with metal ions, forming complexes that can be used for the detection of these ions.
Biochemical and Physiological Effects
4-fluoro-3-formyl-N-methylbenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as PI3K, as well as to alter the structure and function of proteins. In addition, 4-fluoro-3-formyl-N-methylbenzamide has been shown to interact with cell membranes, altering their permeability and other properties.
Advantages and Limitations for Lab Experiments
4-fluoro-3-formyl-N-methylbenzamide is a versatile compound that has a variety of scientific research applications. Its advantages include its high solubility in water and other organic solvents, its stability, and its ability to interact with metal ions, proteins, and cell membranes. However, the compound has some limitations, such as its low reactivity, which can make it difficult to use in certain experiments.
Future Directions
The potential future directions for 4-fluoro-3-formyl-N-methylbenzamide are numerous. One potential direction is to explore its use as a fluorescent probe for the detection of metal ions in biological systems. Another potential direction is to explore its use in the study of the structure and function of proteins and cell membranes. In addition, 4-fluoro-3-formyl-N-methylbenzamide could be used to inhibit the activity of enzymes such as PI3K, and to explore its potential as a therapeutic agent. Finally, further research could be conducted to explore the compound’s potential as an inhibitor of other enzymes, as well as its potential as a reactant in the synthesis of other organic compounds.
Synthesis Methods
4-fluoro-3-formyl-N-methylbenzamide can be synthesized by a variety of methods. The most common method involves the reaction of 4-fluoro-3-formylbenzoyl chloride with N-methylbenzamide in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction yields the desired product in high yields and can be performed at room temperature. Other methods of synthesis include the reaction of 4-fluoro-3-formylbenzoyl chloride with N-methylbenzamide in the presence of a Lewis acid catalyst and the reaction of 4-fluoro-3-formylbenzoyl chloride with N-methylbenzamide in the presence of a palladium catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-3-formyl-N-methylbenzamide involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-fluoro-N-methylbenzamide", "Sodium hydride", "Formic acid", "Methanol", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Step 1: React 4-fluoro-N-methylbenzamide with sodium hydride in dry THF to form the sodium salt of the amide.", "Step 2: Add formic acid to the reaction mixture and stir at room temperature for several hours to form the formyl derivative.", "Step 3: Quench the reaction with methanol and purify the product by column chromatography.", "Step 4: React the formyl derivative with acetic anhydride and pyridine to form the desired product, 4-fluoro-3-formyl-N-methylbenzamide.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1005763-15-4 |
Product Name |
4-fluoro-3-formyl-N-methylbenzamide |
Molecular Formula |
C9H8FNO2 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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